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Compound of Interest

Compound Name: Tert-butyl 7-hydroxyheptanoate

Cat. No.: B1465209

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butyl 7-hydroxyheptanoate is a bifunctional aliphatic linker molecule increasingly utilized
in the fields of medicinal chemistry and drug discovery. Its structure, featuring a hydroxyl group
at one end and a tert-butyl protected carboxylic acid at the other, makes it a versatile building
block for the synthesis of more complex molecules, such as Proteolysis Targeting Chimeras
(PROTACS) and other targeted drug conjugates.[1][2][3][4][5][6][7][8][9] The seven-carbon
chain provides a flexible spacer, which is often critical for optimizing the biological activity of the
final conjugate.[4][5] This guide provides a comprehensive overview of the chemical properties,
synthesis, and applications of tert-butyl 7-hydroxyheptanoate.

Chemical and Physical Properties

Tert-butyl 7-hydroxyheptanoate is a liquid at room temperature with the following properties:
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Property Value Reference(s)
Molecular Formula C11H2203 [10]
Molecular Weight 202.29 g/mol [10]
CAS Number 86013-78-7 [10]
Appearance Liquid [10]
Storage Temperature 4°C [10]
Purity (Typical) >95% [10]

Synthesis of Tert-butyl 7-hydroxyheptanoate

While various proprietary methods exist for the synthesis of tert-butyl 7-hydroxyheptanoate,

a common and straightforward approach involves the esterification of 7-hydroxyheptanoic acid

with tert-butanol under acidic conditions. Below is a representative experimental protocol.

Experimental Protocol: Esterification of 7-

Hydroxyheptanoic Acid

Materials:

7-Hydroxyheptanoic acid

o Tert-butanol

e Dichloromethane (DCM), anhydrous

» N,N'-Dicyclohexylcarbodiimide (DCC)

¢ 4-(Dimethylamino)pyridine (DMAP)

« Hydrochloric acid (1 M)

e Saturated aqueous sodium bicarbonate solution

e Brine
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Anhydrous magnesium sulfate

Silica gel for column chromatography

Ethyl acetate

Hexanes

Procedure:

In a round-bottom flask, dissolve 7-hydroxyheptanoic acid (1 equivalent) in anhydrous
dichloromethane.

Add tert-butanol (1.5 equivalents) and a catalytic amount of 4-(dimethylamino)pyridine
(DMAP) (0.1 equivalents) to the solution.

Cool the mixture to 0°C in an ice bath.

Slowly add a solution of N,N'-dicyclohexylcarbodiimide (DCC) (1.2 equivalents) in anhydrous
dichloromethane to the reaction mixture.

Allow the reaction to warm to room temperature and stir for 12-18 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, filter the reaction mixture to remove the dicyclohexylurea (DCU) precipitate
and wash the solid with dichloromethane.

Combine the filtrate and washings and transfer to a separatory funnel.

Wash the organic layer sequentially with 1 M hydrochloric acid, saturated aqueous sodium
bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

Purify the crude product by silica gel column chromatography using a gradient of ethyl
acetate in hexanes to yield pure tert-butyl 7-hydroxyheptanoate.
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Safety Precautions: DCC is a potent allergen and should be handled with appropriate personal
protective equipment. All procedures should be carried out in a well-ventilated fume hood.

Spectroscopic Data (Predicted)

Disclaimer: The following spectral data is predicted based on the known chemical structure and
typical values for the functional groups present. Actual experimental values may vary.

H NMR (400 MHz, CDCls)

Chemical Shift

Multiplicity Integration Assignment

(ppm)

3.64 t,J=6.6 Hz 2H -CH2-OH

2.20 t,J=75Hz 2H -CH2-COO-
-CH2-CH2-OH, -CHz2-

1.68-1.52 m 4H
CH2-COO-

1.44 s 9H -C(CHs)3

1.42-1.30 m 4H -CH2-CH2-CHz-

1.25 brs 1H -OH

13C NMR (100 MHz, CDClIs)
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Chemical Shift (ppm) Assighment
173.5 C=0

80.3 -C(CH3)3
62.8 -CH2-OH
354 -CH2-COO-
325 -CH2-CH2-OH
28.1 -C(CHs)3
28.9 Alkyl CH2
25.6 Alkyl CH:2
24.9 Alkyl CH2

Infrared (IR) Spectroscopy

Wavenumber (cm~?) Intensity Assignment

3400-3200 Broad O-H stretch (alcohol)
2935, 2860 Strong C-H stretch (aliphatic)
1730 Strong C=0 stretch (ester)[11][12]
1250, 1150 Strong C-O stretch (ester)[11][12]

Applications in Drug Development

Tert-butyl 7-hydroxyheptanoate serves as a valuable bifunctional linker in the synthesis of
various drug candidates and chemical biology tools.[1] Its key features are the orthogonal
protecting groups—the hydroxyl group can be derivatized while the tert-butyl ester remains
intact, and vice versa. The tert-butyl ester can be selectively removed under acidic conditions
to reveal the carboxylic acid for further conjugation.[7]

The primary application of this linker is in the construction of PROTACSs.[3][4][5][6][8] PROTACs
are heterobifunctional molecules that induce the degradation of a target protein of interest
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(POI) by bringing it into proximity with an E3 ubiquitin ligase.[5] The linker plays a crucial role in
determining the efficacy of a PROTAC by controlling the distance and orientation between the
POI-binding ligand and the E3 ligase ligand.[4][5] The flexible seven-carbon chain of tert-butyl
7-hydroxyheptanoate can be an optimal spacer for inducing the formation of a productive
ternary complex.[4]

Representative Workflow for PROTAC Synthesis

The following diagram illustrates a generalized workflow for the use of tert-butyl 7-
hydroxyheptanoate in the synthesis of a PROTAC.

Activation Activated Linker
| g S
Tert-butyl 7- hydroxyheptanoate| (e.g., mesylate, tosylate)
r Linker-POI Conjugate mesg

Deprotection

(Acidic conditions)

Deprotected Linker-POI
Conjugate

Final PROTAC

Click to download full resolution via product page

Generalized workflow for PROTAC synthesis using a bifunctional linker.

Signaling Pathways and Logical Relationships

As a synthetic linker, tert-butyl 7-hydroxyheptanoate does not have its own signaling
pathway. Its role is to connect two active moieties, and the biological effect of the resulting
conjugate is determined by these moieties. The logical relationship in its application, for
instance in a PROTAC, is to facilitate the interaction between a target protein and an E3 ligase,
leading to the ubiquitination and subsequent degradation of the target protein.
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Mechanism of action of a PROTAC facilitated by a linker.

Conclusion

Tert-butyl 7-hydroxyheptanoate is a key building block in modern drug discovery, offering a
flexible and versatile platform for the synthesis of bifunctional molecules. Its straightforward
synthesis and orthogonal protecting groups make it an attractive choice for researchers
developing targeted therapies such as PROTACSs. A thorough understanding of its properties
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and applications is essential for its effective utilization in the design and synthesis of next-
generation therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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